2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide

• Molecular Formula: C21H18N2O2
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 2-(2-oxobenzo[cd]indol-1-yl)-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C21H18N2O2/c1-14(15-7-3-2-4-8-15)22-19(24)13-23-18-12-6-10-16-9-5-11-17(20(16)18)21(23)25/h2-12,14H,13H2,1H3,(H,22,24)
• InChI Key: XKYDVBVTEUKIDY-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NC(=O)CN2C3=CC=CC4=C3C(=CC=C4)C2=O

Description

2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide, also known as OBI-3424, is a small molecule drug that has shown promising results in preclinical studies for the treatment of cancer.

Mechanism of Action

2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide is a prodrug that is activated by the enzyme NQO1, which is overexpressed in hypoxic tumor cells. Once activated, 2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide releases a DNA crosslinking agent that causes DNA damage and ultimately leads to cell death. This mechanism of action is unique and has shown to be effective in preclinical models of cancer.
Biochemical and Physiological Effects:
2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide has been shown to have minimal toxicity in preclinical studies. It is rapidly metabolized in the liver and excreted in the urine. 2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide has also been shown to have a favorable pharmacokinetic profile, with a long half-life and good tissue penetration.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide in lab experiments are its potent anti-tumor activity, unique mechanism of action, and minimal toxicity. However, there are some limitations to using 2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide in lab experiments. One limitation is that it requires the presence of NQO1 to be activated, which may limit its effectiveness in tumors that do not overexpress this enzyme. Another limitation is that 2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide has not yet been tested in clinical trials, so its efficacy and safety in humans are not yet known.

Future Directions

There are several future directions for the development of 2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide. One direction is to explore its potential as a combination therapy with other anti-cancer drugs. Another direction is to investigate its effectiveness in tumors that do not overexpress NQO1. Additionally, clinical trials are needed to determine the safety and efficacy of 2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide in humans. Overall, 2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide shows great promise as a novel anti-cancer drug, and further research is needed to fully realize its potential.

Synthesis Methods

2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide is synthesized using a multi-step process, starting with the reaction of 2-aminobenzo[cd]indole with acetic anhydride to form 2-acetamido-2-oxobenzo[cd]indole. This intermediate is then reacted with 1-phenylethylamine to form the final product, 2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide. The synthesis method has been optimized to produce high yields of pure 2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide.

Scientific Research Applications

2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide has been studied extensively in preclinical models of cancer. It has been shown to have potent anti-tumor activity in a variety of cancer types, including breast, lung, and prostate cancer. 2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide works by targeting the hypoxic regions of tumors, which are known to be resistant to traditional chemotherapy and radiation therapy. This makes 2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(1-phenylethyl)acetamide a promising candidate for combination therapy with other anti-cancer drugs.